Cas no 2055497-45-3 (Methyl 2-(2-azaspiro[3.3]heptan-6-yl)acetate;hydrochloride)

• Product Name: Methyl 2-(2-azaspiro[3.3]heptan-6-yl)acetate;hydrochloride
• CAS No: 2055497-45-3
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5039543
• Update Time: 2025-10-30

Methyl 2-(2-azaspiro[3.3]heptan-6-yl)acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-azaspiro[3.3]heptan-6-yl)acetate;hydrochloride

• Inchi： 1S/C9H15NO2.ClH/c1-12-8(11)2-7-3-9(4-7)5-10-6-9;/h7,10H,2-6H2,1H3;1H
• InChI Key： JNFPNJQTHWIHLE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1CC2(CNC2)C1)=O

Computed Properties

• Exact Mass: 205.0869564 g/mol
• Monoisotopic Mass: 205.0869564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.68
• Topological Polar Surface Area: 38.3

Additional information on Methyl 2-(2-azaspiro[3.3]heptan-6-yl)acetate;hydrochloride

Research Brief on Methyl 2-(2-azaspiro[3.3]heptan-6-yl)acetate Hydrochloride (CAS: 2055497-45-3): Recent Advances and Applications

Methyl 2-(2-azaspiro[3.3]heptan-6-yl)acetate hydrochloride (CAS: 2055497-45-3) is a chemically significant compound that has garnered attention in the pharmaceutical and chemical biology fields due to its unique spirocyclic structure and potential as a building block for drug discovery. Recent studies have explored its synthesis, pharmacological properties, and applications in medicinal chemistry. This research brief provides an overview of the latest findings related to this compound, highlighting its role in the development of novel therapeutic agents.

The spirocyclic scaffold of Methyl 2-(2-azaspiro[3.3]heptan-6-yl)acetate hydrochloride offers distinct advantages in drug design, including enhanced three-dimensionality and improved binding affinity to target proteins. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with advancements in catalytic processes and green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, one-pot synthesis route that reduces byproduct formation and improves scalability.

Pharmacological investigations have revealed that derivatives of this compound exhibit promising activity against central nervous system (CNS) targets, particularly in modulating neurotransmitter receptors. A preclinical study highlighted its potential as a precursor for developing sigma-1 receptor ligands, which are implicated in neuroprotection and cognitive enhancement. Additionally, its hydrochloride salt form has been shown to improve solubility and bioavailability, making it a viable candidate for further drug formulation studies.

In the context of chemical biology, Methyl 2-(2-azaspiro[3.3]heptan-6-yl)acetate hydrochloride has been utilized as a versatile intermediate for constructing complex molecular architectures. Researchers have employed it in the synthesis of peptidomimetics and enzyme inhibitors, leveraging its rigid spirocyclic core to confer conformational stability. Recent work published in ACS Chemical Biology underscores its utility in designing selective kinase inhibitors, with potential applications in oncology and inflammatory diseases.

Future research directions for this compound include exploring its enantioselective synthesis and expanding its applicability in fragment-based drug discovery. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical candidates. As the field progresses, Methyl 2-(2-azaspiro[3.3]heptan-6-yl)acetate hydrochloride (CAS: 2055497-45-3) is poised to play a pivotal role in addressing unmet medical needs through innovative chemical strategies.